2-Hydroxy-5-iodo-3-methylbenzaldehyde
Description
2-Hydroxy-5-iodo-3-methylbenzaldehyde is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is also known as 5-iodovanillin and has a chemical formula of C8H7IO2.
Scientific Research Applications
Chemical Synthesis and Pharmaceutical Applications
2-Hydroxy-5-iodo-3-methylbenzaldehyde has been explored in the context of chemical synthesis and pharmaceutical applications. For example, it has been used in the synthesis of Schiff bases, which are known for their wide range of biological activities. Schiff bases synthesized from 2-Hydroxy-5-iodo-3-methylbenzaldehyde have shown potential antibacterial activity, suggesting their usefulness in developing new antimicrobial agents (Junne et al., 2012).
Pheromone and Sensor Research
This compound has also been identified in studies related to pheromones and sensors. For instance, its analog, 2-Hydroxy-6-methylbenzaldehyde, functions as an alarm and sex pheromone component in astigmatid mites. This finding underscores the potential for developing applications of these pheromones for practical uses in pest control and ecological studies (Noguchi et al., 1997).
Materials Science and Electrochemistry
In the field of materials science and electrochemistry, derivatives of 2-Hydroxy-5-iodo-3-methylbenzaldehyde have been studied for their electrochemical behavior. For example, research on polymeric Schiff bases functionalized with this compound has provided insights into their electroactive properties, which could be relevant for the development of new materials for various technological applications (Hasdemir et al., 2011).
Nanotechnology and Quantum Chemical Investigations
The compound's derivatives have also been the subject of nanotechnology and quantum chemical investigations. Studies have examined their nonlinear optical properties, which are crucial for the development of new optical materials and devices. These properties make them candidates for applications in fields like photonics and telecommunications (Jayareshmi et al., 2021).
properties
IUPAC Name |
2-hydroxy-5-iodo-3-methylbenzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IO2/c1-5-2-7(9)3-6(4-10)8(5)11/h2-4,11H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IJLKHHZVEGDSPF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1O)C=O)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-5-iodo-3-methylbenzaldehyde | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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